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Compound of Interest

Compound Name:
2-Chloro-6-hydroxyisonicotinic

acid

Cat. No.: B1346356 Get Quote

2-Chloro-6-hydroxyisonicotinic acid (CAS No. 66472-77-9) is a substituted pyridine

derivative that serves as a vital intermediate in synthetic organic chemistry. Its unique structure,

featuring a pyridine ring with chloro, hydroxyl, and carboxylic acid functional groups, makes it a

valuable precursor for a wide range of complex molecules. This compound is particularly

significant in pharmaceutical and agricultural research.[1] It is leveraged in the development of

novel anti-inflammatory and antimicrobial drugs and plays a role in the synthesis of modern

herbicides and pesticides.[1] The stability and reactivity of this compound make it an essential

tool for chemists designing innovative therapeutic agents.[1]

Caption: Chemical Structure of 2-Chloro-6-hydroxyisonicotinic acid.

Part 1: Analysis of Commercial Suppliers
Selecting a supplier is a decision that balances cost, quality, and reliability. For research

purposes, purity and documentation are non-negotiable. Below is a comparative table of

several vendors who list this compound. Researchers should always verify current

specifications and availability directly with the supplier.
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Supplier Purity Specification CAS Number Noteworthy Details

TCI America 97.0+% 38025-90-0

A well-established

supplier for research

chemicals, often

available through

distributors like Fisher

Scientific.[2]

Chem-Impex ≥ 97% (GC) 38025-90-0

Provides key physical

and chemical

properties and

highlights its role as

an intermediate.[1]

CP Lab Chemicals min 97% (GC) 38025-90-0*

Specifies the product

is for professional

research and

industrial use only, not

for consumer or

medical use.[3]

Sigma-Aldrich AldrichCPR 22282-72-0**

This supplier offers a

related compound, 2-

Hydroxyisonicotinic

acid, and notes that

for some unique

chemicals, the buyer

is responsible for

confirming identity and

purity.[4]

*Note on Isomers: The user requested "2-Chloro-6-hydroxyisonicotinic acid". The most

commonly listed commercial product is 2-Chloro-6-hydroxynicotinic acid (CAS 38025-90-0).

Isonicotinic acid is pyridine-4-carboxylic acid, while nicotinic acid is pyridine-3-carboxylic acid.

Researchers must ensure they are ordering the correct isomer for their synthetic route. The

information provided primarily pertains to the nicotinic acid variant due to commercial

availability.
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**Note on Related Compounds: Some suppliers, like Sigma-Aldrich and TCI, also offer related

building blocks such as 2-Hydroxyisonicotinic acid, which may be relevant for alternative

synthetic strategies.[4][5]

Part 2: Scientific Integrity: Quality, Handling, and
Application
A researcher's confidence in their results begins with the quality of their starting materials. A

rigorous supplier and material qualification process is essential.

Supplier Qualification & Material Validation Workflow
The following workflow outlines a best-practice approach for selecting a supplier and validating

the purchased material before its inclusion in critical experiments.
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Supplier Selection

In-House Material Validation

Identify Potential Suppliers via Databases & Literature

Request Quotes, Purity Specs, & Certificates of Analysis (CoA)

Compare Suppliers Based on Quality Data, Lead Time, and Cost

Select Primary Supplier & Identify a Backup

Procure Small Initial Lot

Procurement

Review Supplier CoA

Perform Identity & Purity Confirmation (e.g., NMR, LC-MS, HPLC)

Release Lot for Research Use

Click to download full resolution via product page

Caption: Recommended workflow for supplier selection and in-house material validation.
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Quality Control: Beyond the Label
The purity stated on a supplier's website is the first checkpoint. The definitive proof is the

Certificate of Analysis (CoA) provided with the specific lot you purchase.

Purity Assessment: Suppliers often use Gas Chromatography (GC) to determine purity.[1][3]

For comprehensive validation, researchers should consider orthogonal methods. High-

Performance Liquid Chromatography (HPLC) is excellent for assessing purity, while

techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are

crucial for confirming the chemical structure and identity of the compound, ensuring you

have the correct molecule free of significant impurities.

Appearance: The compound is typically described as a white to light yellow or light red

powder or crystal.[1] Any significant deviation from this could indicate degradation or impurity

and should be investigated.

Safe Handling and Storage
Based on safety data for structurally similar compounds like 2-chloronicotinic acid, proper

handling is crucial.[6][7][8]

Hazards: This class of chemicals is known to cause skin irritation and serious eye irritation.

[7][8] It may also cause respiratory tract irritation.[8]

Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated

fume hood.[9] Wear appropriate PPE, including chemical-resistant gloves, safety goggles or

a face shield, and a lab coat.[7][10]

Handling: Avoid creating dust.[9] Do not eat, drink, or smoke in the handling area. Wash

hands thoroughly after use.[6][7]

Storage: Keep containers tightly sealed in a dry, cool, and well-ventilated place.[6] Store

away from incompatible materials such as strong oxidizing agents.[6]

Part 3: Application in Research
2-Chloro-6-hydroxyisonicotinic acid and its isomers are important intermediates in

synthesizing a range of target molecules.[11] Their utility is not limited to medicine but extends
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to food, feed, and dyes.[11] In drug discovery, these scaffolds are used to create nonsteroidal

anti-inflammatory drugs and have been instrumental in the development of HIV reverse

transcriptase inhibitors and fungicides.[11][12] The ability to selectively functionalize the

different positions on the pyridine ring allows chemists to fine-tune the properties of the final

compound, making this a valuable starting material for creating libraries of new chemical

entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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